Cas no 108044-20-8 (Naphtho[2,3-b]furan-2,8(4H,5H)-dione,4a,6,7,8a,9,9a-hexahydro-3,5,8a-trimethyl-, [4aS-(4aa,5a,8ab,9ab)]- (9CI))

• Product Name: Naphtho[2,3-b]furan-2,8(4H,5H)-dione,4a,6,7,8a,9,9a-hexahydro-3,5,8a-trimethyl-, [4aS-(4aa,5a,8ab,9ab)]- (9CI)
• CAS No: 108044-20-8
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 205229
• PubChem ID: 183922
• Update Time: 2025-04-19

Naphtho[2,3-b]furan-2,8(4H,5H)-dione,4a,6,7,8a,9,9a-hexahydro-3,5,8a-trimethyl-, [4aS-(4aa,5a,8ab,9ab)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-b]furan-2,8(4H,5H)-dione,4a,6,7,8a,9,9a-hexahydro-3,5,8a-trimethyl-, [4aS-(4aa,5a,8ab,9ab)]- (9CI)
• (4aS,5R,8aR,9aS)-3,5,8a-trimethyl-4a,5,6,7,9,9a-hexahydro-4H-benzo[f][1]benzofuran-2,8-dione
• 1-Oxoeudesm-7(11)-en-8,12-olide
• Naphtho(2,3-b)furan-2,8(4H,5H)-dione, 4a,6,7,8a,9,9a-hexahydro-3,5,8a-trimethyl-, (4aS-(4aalpha,5alpha,8abeta,9abeta))-
• DTXSID90148369
• 108044-20-8

• Inchi： 1S/C15H20O3/c1-8-4-5-13(16)15(3)7-12-10(6-11(8)15)9(2)14(17)18-12/h8,11-12H,4-7H2,1-3H3/t8-,11+,12+,15-/m1/s1
• InChI Key： YTCKQTWKHOQCJV-CNUFELBWSA-N
• SMILES： O1C(C(C)=C2[C@@H]1C[C@@]1(C)C(CC[C@@H](C)[C@@H]1C2)=O)=O

Computed Properties

• Exact Mass: 248.1413
• Monoisotopic Mass: 248.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 415.3°Cat760mmHg
• Flash Point: 185.3°C
• Refractive Index: 1.532
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmanolides, secoeudesmanolides, and derivatives